Metal-free dehydrogenation of amine–boranes by an N-heterocyclic carbene†
Dalton Transactions Pub Date: 2013-01-14 DOI: 10.1039/C3DT32988G
Abstract
The ![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
BH2] and the dihydroaminal IPrH2 as products. Attempts to induce H2 elimination from the arylamine–borane DippNH2·BH3 yielded a reaction mixture containing the known species IPr·BH2NHDipp, IPr·BH2NH(Dipp)–BH3, free DippNH2 and IPrH2. The new hindered aryl-amine borane adduct Ar*NH2·BH3 [Ar* = 2,6-(Ph2CH)2-4-MeC6H2] underwent a reaction with IPr to give IPr·BH3 and free Ar*NH2, consistent with the presence of a weaker N–B dative bond in Ar*NH2·BH3 relative to its less hindered
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 16435-49-7
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CAS no.: 129541-40-8
